Cas no 136416-33-6 (Benzoic acid, 3-(3-hydroxypropyl)-, 1-methylethyl ester)

• Product Name: Benzoic acid, 3-(3-hydroxypropyl)-, 1-methylethyl ester
• CAS No: 136416-33-6
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1239512
• Update Time: 2024-08-03

Benzoic acid, 3-(3-hydroxypropyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3-hydroxypropyl)-, 1-methylethyl ester

• Inchi： 1S/C13H18O3/c1-10(2)16-13(15)12-7-3-5-11(9-12)6-4-8-14/h3,5,7,9-10,14H,4,6,8H2,1-2H3
• InChI Key： WYXIYPQDZDTRMG-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)C1=CC=CC(CCCO)=C1

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 349.2±25.0 °C(Predicted)
• pka: 15.03±0.10(Predicted)